Cas no 2229245-97-8 (3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2229245-97-8
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6381806
• PubChem ID: 165782288
• Update Time: 2025-06-11

3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• 2229245-97-8
• EN300-1959223
• 3-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C10H11F4NO/c11-9-2-1-6(7(4-15)5-16)3-8(9)10(12,13)14/h1-3,7,16H,4-5,15H2
• InChI Key： NYUVBPMSWGYZJT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(CO)CN

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol

Introduction to 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2229245-97-8)

3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2229245-97-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an amino group, fluoro substituents, and a trifluoromethyl moiety, presents a promising scaffold for the development of novel therapeutic agents. The presence of these functional groups not only enhances its chemical reactivity but also contributes to its potential biological activity, making it a subject of intense study in drug discovery.

The fluoro and trifluoromethyl substituents are particularly noteworthy in this context. These groups are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. For instance, the introduction of a fluoro atom can improve metabolic stability, enhance binding affinity to biological targets, and even influence the pharmacological profile of a drug. Similarly, the trifluoromethyl group is known to increase lipophilicity, which can be crucial for achieving optimal oral bioavailability. The combination of these features in 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol suggests that it may exhibit desirable properties for further development into a lead compound.

In recent years, there has been a growing interest in the synthesis and application of fluorinated aromatic compounds due to their broad spectrum of biological activities. Research has demonstrated that such compounds can exhibit potent activity against various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol aligns well with this trend, as it incorporates multiple pharmacophoric elements that are known to interact favorably with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of an amino group provides a site for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly impact biological activity. For example, derivatization of the amino group could lead to the development of novel inhibitors or agonists with enhanced potency and selectivity.

The synthesis of 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol presents both challenges and opportunities for synthetic chemists. The integration of multiple fluorinated and trifluoromethyl-containing units requires careful consideration to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex structures efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange strategies have been instrumental in facilitating the synthesis of fluorinated aromatic compounds.

Recent studies have highlighted the importance of fluorine atoms in modulating drug-receptor interactions. For instance, fluorine substitution has been shown to enhance binding affinity by improving hydrogen bonding interactions or by altering electronic distributions around the molecule. In the case of 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol, these effects could be particularly pronounced due to the presence of multiple fluorine atoms at strategic positions within the molecule.

The potential therapeutic applications of this compound are broad and multifaceted. Preliminary computational studies suggest that it may interact with enzymes or receptors involved in critical biological pathways. For example, its structural features could make it a viable candidate for inhibiting kinases or other enzymes implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier may open up possibilities for treating neurological disorders.

As research progresses, it is likely that more detailed pharmacological profiles will emerge for 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2229245-97). Further investigation into its mechanism of action and interaction with biological targets will be essential for determining its full potential as a therapeutic agent. Collaborative efforts between synthetic chemists and biologists will be crucial in this endeavor.

The development of new drugs is an iterative process that relies on both innovation and collaboration across disciplines. The case of 3-amino-2-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol underscores this point by demonstrating how a single compound can serve as a springboard for numerous research avenues. As scientists continue to explore its properties and potential applications, new insights into disease mechanisms and treatment strategies are likely to emerge.

In conclusion,3-amino 2 4 fluoro 3 trifluoromethyl phenyl propan 1 ol (CAS No 2229245 97 8) represents a fascinating compound with significant promise in pharmaceutical research Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity Further studies are warranted to fully elucidate its biological activity and potential clinical applications As our understanding grows so too will our ability to harness this compound s potential for advancing human health